Cas no 2308223-56-3 ((7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 2308223-56-3
• MF: C₁₄H₁₀Cl₂N₂O₄S
• MW: 373.211200237274
• CID: 5996416
• PubChem ID: 35729577
• Update Time: 2025-09-28

(7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2308223-56-3
• Z293190634
• EN300-26605239
• (7-chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Inchi： 1S/C14H10Cl2N2O4S/c1-23-14-17-4-9(16)11(18-14)13(19)20-5-7-2-8(15)12-10(3-7)21-6-22-12/h2-4H,5-6H2,1H3
• InChI Key： DRLZLBBOIDJZQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(COC(C2C(=CN=C(N=2)SC)Cl)=O)=CC2=C1OCO2

Computed Properties

• Exact Mass: 371.9738334g/mol
• Monoisotopic Mass: 371.9738334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.8Ų

Additional information on (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

Comprehensive Overview of (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 2308223-56-3)

The compound (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate, identified by its CAS number 2308223-56-3, is a specialized chemical entity with significant potential in various research and industrial applications. This article delves into its chemical properties, synthesis pathways, applications, and market relevance, while addressing frequently searched queries and trending topics in the field.

(7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate belongs to the class of pyrimidine derivatives, which are widely studied for their versatile biological and chemical properties. The presence of both chloro and methylsulfanyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in pharmaceutical development, particularly in the design of novel therapeutic agents.

One of the most searched questions regarding this compound is its synthesis method. The synthesis typically involves multi-step reactions, starting from readily available precursors. A common approach includes the condensation of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylic acid with (7-chloro-1,3-dioxaindan-5-yl)methanol under controlled conditions. The reaction is often catalyzed by carbodiimide-based coupling agents, ensuring high yield and purity. This synthesis pathway is frequently discussed in academic forums and research papers, reflecting its relevance in modern organic chemistry.

The applications of (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate span across multiple industries. In the pharmaceutical sector, it serves as a key intermediate for the development of antiviral and antimicrobial agents. Its structural similarity to nucleobases makes it a candidate for drug discovery programs targeting infectious diseases. Additionally, its use in agrochemical research is gaining traction, particularly in the formulation of crop protection agents with enhanced efficacy.

Another trending topic related to this compound is its stability and storage conditions. Proper handling and storage are critical to maintaining its integrity. It is recommended to store the compound in a cool, dry place, away from direct sunlight and moisture. The use of inert atmospheres or desiccants can further prolong its shelf life. These precautions are often highlighted in safety data sheets and research guidelines, addressing common concerns among laboratory professionals.

The market demand for (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has seen a steady increase, driven by its expanding applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of research institutions and industries. Recent advancements in green chemistry have also influenced its production, with efforts to minimize waste and improve sustainability. These developments align with the global shift toward environmentally friendly chemical processes.

In conclusion, (7-Chloro-1,3-dioxaindan-5-yl)methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 2308223-56-3) is a compound of significant scientific and industrial interest. Its unique chemical properties, diverse applications, and relevance in current research trends make it a subject of ongoing exploration. By addressing key questions and incorporating SEO-optimized keywords, this article aims to provide a comprehensive resource for researchers, industry professionals, and enthusiasts alike.